Cas no 115073-74-0 (Androst-4-en-17-ol, (17α)- (9CI))

• Product Name: Androst-4-en-17-ol, (17α)- (9CI)
• CAS No: 115073-74-0
• MF: C₁₉H₃₀O
• MW: 274.440906047821
• CID: 2876931
• PubChem ID: 11022108
• Update Time: 2024-03-01

Androst-4-en-17-ol, (17α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-17-ol, (17α)- (9CI)

• Inchi： 1S/C19H30O/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20)19(15,2)12-10-16(14)18/h5,14-17,20H,3-4,6-12H2,1-2H3/t14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key： PTPHNYFLJRHMHK-DYKIIFRCSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4=CCCC[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 274.229665576g/mol
• Monoisotopic Mass: 274.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids